Cas no 24685-89-0 (Silicic acid (H4SiO4),tetrakis[2-(2-methoxyethoxy)ethyl] ester)

• Product Name: Silicic acid (H4SiO4),tetrakis[2-(2-methoxyethoxy)ethyl] ester
• CAS No: 24685-89-0
• MF: C₂₀H₄₄O₁₂Si
• MW: 504.641669273376
• MDL: MFCD00054874
• CID: 256324
• PubChem ID: 90582
• Update Time: 2025-04-19

Silicic acid (H4SiO4),tetrakis[2-(2-methoxyethoxy)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Silicic acid (H4SiO4),tetrakis[2-(2-methoxyethoxy)ethyl] ester
• TETRAKIS(METHOXYETHOXYETHOXY)SILANE
• TETRAKIS(METHOXYETHOXYETHOXY)SILANE, tech-95
• tetrakis[2-(2-methoxyethoxy)ethyl] silicate
• EINECS 246-406-3
• Silicic acid (H4SiO4),tetrakis(2-(2-methoxyethoxy)ethyl) ester
• Tetrakis(2-(2-methoxyethoxy)ethoxy)silane
• Tetrakis(2-(2-methoxyethoxy)ethyl) orthosilicate
• tetrakis[2-(2-Methoxyethoxy) ethoxy]silane
• silicic acid , tetrakis[2-(2-methoxyethoxy)ethyl] ester
• Silicic acid (H4SiO4), tetrakis[2-(2-methoxyethoxy)ethyl] ester
• 24685-89-0
• DTXSID9067015
• Silicic acid (H4SiO4), tetrakis(2-(2-methoxyethoxy)ethyl) ester
• SCHEMBL663290
• MFCD00054874
• NS00051278
• Silicic acid,tetrakis[2-(2-methoxyethoxy)ethyl] ester
• tetrakis[2-(2-Methoxyethoxy)ethoxy]silane
• TETRAKIS(METHOXYETHOXYETHOXY)SILANE, tech
• DB-299289
• AJWLYSOPXUSOQB-UHFFFAOYSA-N

• MDL： MFCD00054874
• Inchi： 1S/C20H44O12Si/c1-21-5-9-25-13-17-29-33(30-18-14-26-10-6-22-2,31-19-15-27-11-7-23-3)32-20-16-28-12-8-24-4/h5-20H2,1-4H3
• InChI Key： AJWLYSOPXUSOQB-UHFFFAOYSA-N
• SMILES： [Si](OCCOCCOC)(OCCOCCOC)(OCCOCCOC)OCCOCCOC

Computed Properties

• Exact Mass: 504.26000
• Monoisotopic Mass: 504.26020337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Color/Form: NA
• Density: 1.09
• Melting Point: <0°C
• Boiling Point: 245℃
• Flash Point: 238°C
• Refractive Index: 1.4395
• PSA: 110.76000
• LogP: 0.14040

Silicic acid (H4SiO4),tetrakis[2-(2-methoxyethoxy)ethyl] ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃